molecular formula C17H16FN3S B10972138 3-benzyl-5-[(3-fluorobenzyl)sulfanyl]-4-methyl-4H-1,2,4-triazole

3-benzyl-5-[(3-fluorobenzyl)sulfanyl]-4-methyl-4H-1,2,4-triazole

Cat. No.: B10972138
M. Wt: 313.4 g/mol
InChI Key: MFAWAECOFWESPQ-UHFFFAOYSA-N
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Description

    3-benzyl-5-[(3-fluorobenzyl)sulfanyl]-4-methyl-4H-1,2,4-triazole: is a chemical compound with the molecular formula CHFNS. It belongs to the class of 1,2,4-triazoles, which are heterocyclic compounds containing a five-membered ring with three nitrogen atoms.

  • The compound’s structure consists of a triazole ring (a five-membered ring containing three nitrogen atoms) substituted with a benzyl group and a fluorobenzylsulfanyl group.
  • It has potential applications in various fields due to its unique structure and properties.
  • Preparation Methods

      Synthetic Routes: The synthesis of this compound involves various methods, including condensation reactions and cyclizations. One common approach is the reaction between a benzylamine derivative and a fluorobenzylsulfanyl derivative under appropriate conditions.

      Industrial Production: While industrial-scale production methods may vary, researchers typically optimize the synthetic route for efficiency, yield, and purity.

  • Chemical Reactions Analysis

      Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.

      Common Reagents and Conditions:

      Major Products: The specific products formed depend on the reaction conditions and reagents used.

  • Scientific Research Applications

      Chemistry: Researchers study its reactivity, stability, and potential as a building block for other compounds.

      Biology: Investigations into its biological activity, such as antimicrobial or antitumor effects.

      Medicine: Exploration of its pharmacological properties and potential therapeutic applications.

      Industry: Possible use as a ligand in catalysis or as a starting material for drug development.

  • Mechanism of Action

    • The compound’s mechanism of action likely involves interactions with specific molecular targets or pathways. Further research is needed to elucidate these details.
  • Comparison with Similar Compounds

    Properties

    Molecular Formula

    C17H16FN3S

    Molecular Weight

    313.4 g/mol

    IUPAC Name

    3-benzyl-5-[(3-fluorophenyl)methylsulfanyl]-4-methyl-1,2,4-triazole

    InChI

    InChI=1S/C17H16FN3S/c1-21-16(11-13-6-3-2-4-7-13)19-20-17(21)22-12-14-8-5-9-15(18)10-14/h2-10H,11-12H2,1H3

    InChI Key

    MFAWAECOFWESPQ-UHFFFAOYSA-N

    Canonical SMILES

    CN1C(=NN=C1SCC2=CC(=CC=C2)F)CC3=CC=CC=C3

    Origin of Product

    United States

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